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Abstract
This document provides a comprehensive guide to utilizing PhosTAC7, a novel

Phosphorylation Targeting Chimera (PhosTAC), for the targeted dephosphorylation of specific

cellular proteins. PhosTAC7 operates by recruiting the serine/threonine protein phosphatase

2A (PP2A) to proteins of interest, thereby enabling precise modulation of their phosphorylation

status.[1][2] This technology holds significant promise for research in areas such as oncology

and neurodegenerative diseases.[1] These notes detail the mechanism of action of PhosTAC7,

experimental protocols for its application in cell culture, and key quantitative data to guide

experimental design.

Introduction to PhosTAC7
PhosTAC7 is a heterobifunctional small molecule designed to induce proximity between PP2A

and a target protein, leading to the target's dephosphorylation.[1][2] This approach offers a

distinct advantage over global activation or inhibition of phosphatases, allowing for the

selective modulation of individual protein functions. PhosTAC7 has been demonstrated to

effectively dephosphorylate programmed cell death protein 4 (PDCD4), Forkhead box protein

O3a (FOXO3a), and the microtubule-associated protein tau.
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PhosTAC7 facilitates the formation of a stable ternary complex composed of the target protein,

PhosTAC7, and the PP2A phosphatase. In many experimental systems, the target protein is

fused with a HaloTag7, and the PP2A catalytic subunit is engineered with an FKBP12(F36V)

fusion protein to enable specific recruitment by the respective ends of the PhosTAC7 molecule.

By bringing the phosphatase into close proximity with its substrate, PhosTAC7 effectively

hijacks the cellular machinery to achieve targeted dephosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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